2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide

• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-(6-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C16H18N2O2/c1-11-7-8-12(2)14(9-11)20-10-16(19)18-15-6-4-5-13(3)17-15/h4-9H,10H2,1-3H3,(H,17,18,19)
• InChI Key: JRUNSEDXUCPNTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC=CC(=N2)C
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide, also known as DMXAA, is a small molecule that has been extensively studied for its potential anti-cancer properties. It was first discovered in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide is not fully understood, but it is believed to work through the activation of the innate immune system. 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide has been shown to activate the production of cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interferon-alpha (IFN-alpha), which can lead to the destruction of cancer cells. 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide may also work by disrupting the blood supply to tumors, which can inhibit their growth and spread.
Biochemical and Physiological Effects:
2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to activate the production of cytokines, such as TNF-alpha and IFN-alpha, which can lead to the destruction of cancer cells. 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide may also work by disrupting the blood supply to tumors, which can inhibit their growth and spread. In addition, 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide has been shown to have anti-inflammatory and anti-angiogenic effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide is that it has been extensively studied for its anti-cancer properties, and its mechanism of action is relatively well understood. This makes it a useful tool for studying cancer biology and developing new cancer treatments. However, one limitation of 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide is that it can be toxic at high doses, which can limit its use in some experiments.

Future Directions

There are a number of future directions for 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide research. One area of interest is the development of new cancer treatments based on the anti-cancer properties of 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide. Another area of interest is the use of 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide as a tool for studying cancer biology and developing new cancer treatments. In addition, there is interest in exploring the anti-inflammatory and anti-angiogenic effects of 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide, which could have potential applications in the treatment of other diseases.

Synthesis Methods

2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide can be synthesized through a multi-step process that involves the reaction of 2,5-dimethylphenol with chloroacetyl chloride to form 2-(2,5-dimethylphenoxy)acetamide. This intermediate is then reacted with 6-methyl-2-pyridinylamine to form 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide. The synthesis of 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide is relatively straightforward and has been optimized for large-scale production.

Scientific Research Applications

2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide has been extensively studied for its potential anti-cancer properties. It has been shown to induce tumor regression in a variety of cancer models, including lung, breast, and colon cancer. 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide has also been shown to enhance the effectiveness of chemotherapy and radiation therapy. In addition to its anti-cancer properties, 2-(2,5-dimethylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide has been shown to have anti-inflammatory and anti-angiogenic effects.